Cas no 125780-83-8 (L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI))

L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI) structure
125780-83-8 structure
Product Name:L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI)
CAS No:125780-83-8
MF:C16H25N7O5
MW:395.413602590561
CID:184542
PubChem ID:452194
Update Time:2025-04-19

L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI)
    • [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl (2S)-2,6-diaminohexanoate
    • DTXSID20154892
    • L-Lysine, 5'-ester with 3'-azido-3'-deoxythymidine
    • AKOS040752627
    • 125780-83-8
    • [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl (2S)-2,6-diaminohexanoate
    • LysAZT
    • 3'-Azido-5'-lysly-3'-deoxythymidine
    • Inchi: 1S/C16H25N7O5/c1-9-7-23(16(26)20-14(9)24)13-6-11(21-22-19)12(28-13)8-27-15(25)10(18)4-2-3-5-17/h7,10-13H,2-6,8,17-18H2,1H3,(H,20,24,26)/t10-,11-,12+,13+/m0/s1
    • InChI Key: QXRBUCZLBYMSHO-WUHRBBMRSA-N
    • SMILES: O1[C@H](C[C@@H]([C@H]1COC([C@H](CCCCN)N)=O)N=[N+]=[N-])N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 395.192
  • Monoisotopic Mass: 395.192
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 691
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.1
  • Topological Polar Surface Area: 151Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd